Cas no 114882-46-1 (Benzo[a]pyrene,1-nitroso- (9CI))

• Product Name: Benzo[a]pyrene,1-nitroso- (9CI)
• CAS No: 114882-46-1
• MF: C₂₀H₁₁NO
• MW: 281.307444810867
• CID: 233082
• PubChem ID: 150608
• Update Time: 2025-04-19

Benzo[a]pyrene,1-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,1-nitroso- (9CI)
• 1-nitrosobenzo[a]pyrene
• 1-Nitrosobenzo[pqr]tetraphene
• benzo[a]pyrene, 1-nitroso-
• 60W4KYO65N
• CCRIS 2859
• 114882-46-1
• 1-Nitrosobenzo(a)pyrene
• DTXSID80150890
• Q27894305
• Benzo(a)pyrene, 1-nitroso-
• UNII-60W4KYO65N

• Inchi： 1S/C20H11NO/c22-21-18-10-7-12-5-6-14-11-13-3-1-2-4-15(13)16-8-9-17(18)19(12)20(14)16/h1-11H
• InChI Key： WIAULBKJEJHCOJ-UHFFFAOYSA-N
• SMILES： O=NC1=CC=C2C=CC3=CC4C=CC=CC=4C4=CC=C1C2=C43

Computed Properties

• Exact Mass: 281.08413
• Monoisotopic Mass: 281.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43